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Compound of Interest

Compound Name: 2,6-Dichloro-3-nitropyridine

Cat. No.: B041883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2,6-dichloro-3-
nitropyridine, a key intermediate in the synthesis of various agrochemicals and

pharmaceuticals.[1] A thorough understanding of its solubility in common laboratory solvents is

crucial for optimizing reaction conditions, purification processes, and formulation development.

This document outlines known solubility characteristics and provides detailed experimental

protocols for the quantitative determination of its solubility.

Compound Overview
2,6-dichloro-3-nitropyridine is a yellow crystalline powder or chunk solid.[1] It is identified by

CAS Number 16013-85-7 and has a molecular weight of 192.99 g/mol .[2][3] The compound is

known to be a stable solid under recommended storage conditions, typically at room

temperature in a dry, dark place.[1]

Qualitative and Quantitative Solubility Data
Published quantitative solubility data for 2,6-dichloro-3-nitropyridine in a wide range of

common laboratory solvents is scarce. However, qualitative assessments are available,

indicating that the compound is "sparingly soluble in water" and "soluble in Methanol".[1]

For research and development purposes, precise quantitative data is essential. The following

table is provided as a template for researchers to systematically record experimentally
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determined solubility data at a specified temperature.

Table 1: Experimentally Determined Solubility of 2,6-dichloro-3-nitropyridine

Solvent
Class

Solvent
Name

Temperat
ure (°C)

Solubility
( g/100
mL)

Solubility
(mg/mL)

Molar
Solubility
(mol/L)

Notes

Polar

Protic
Water 25

Methanol 25

Ethanol 25

Isopropano

l
25

Polar

Aprotic
Acetone 25

Ethyl

Acetate
25

Dimethylfor

mamide

(DMF)

25

Dimethyl

Sulfoxide

(DMSO)

25

Nonpolar/H

alogenated

Dichlorome

thane

(DCM)

25

Chloroform 25

Toluene 25

n-Hexane 25
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Experimental Protocols for Solubility Determination
To obtain the quantitative data for Table 1, established methods such as the gravimetric and

UV-Vis spectrophotometric methods can be employed. These protocols are generalized and

should be adapted based on specific laboratory equipment and safety guidelines.

Gravimetric Method
The gravimetric method is a fundamental and reliable technique for determining the solubility of

a solid in a liquid. It involves creating a saturated solution, separating a known volume,

evaporating the solvent, and weighing the residual solute.

Objective: To determine the mass of 2,6-dichloro-3-nitropyridine that dissolves in a specific

volume of a solvent at a controlled temperature.

Methodology Workflow:
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Preparation

Separation

Analysis

1. Add excess solute to solvent
in a sealed vial

2. Equilibrate at constant
temperature with agitation

(e.g., 24-48h)

3. Allow solids to settle

4. Withdraw a precise volume
of supernatant

5. Filter with 0.45µm
syringe filter

6. Transfer filtrate to a
pre-weighed container

7. Evaporate solvent completely
(e.g., oven, rotary evaporator)

8. Cool in desiccator and weigh
the container with solute

9. Calculate solubility
(mass of solute / volume of solvent)

Click to download full resolution via product page

Gravimetric method workflow for solubility determination.
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UV-Vis Spectrophotometric Method
This method is suitable for compounds that absorb ultraviolet or visible light and can offer

higher throughput than the gravimetric method, especially when screening multiple solvents. It

requires the initial generation of a calibration curve.

Objective: To determine the concentration of 2,6-dichloro-3-nitropyridine in a saturated

solution using its UV absorbance.

Methodology Workflow:
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Part 1: Calibration Curve Part 2: Sample Analysis

Part 3: Calculation

1. Prepare stock solution of
known concentration

2. Create a series of
standard dilutions

3. Measure absorbance of each
standard at λmax

4. Plot Absorbance vs. Concentration
to generate curve (y = mx + c)

9. Use calibration curve equation
to find concentration of diluted sample

5. Prepare saturated solution
(See Gravimetric steps 1-3)

6. Filter supernatant

7. Dilute a known volume of filtrate
to fall within calibration range

8. Measure absorbance of
diluted sample

10. Account for dilution factor to find
concentration in saturated solution

Click to download full resolution via product page

UV-Vis spectrophotometric method workflow.

Logical Relationships in Method Selection
The choice between the gravimetric and spectroscopic methods depends on several factors,

including the properties of the solute and solvent, available equipment, and the required

throughput.
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Select Solubility
Determination Method

Does compound have a
strong UV chromophore?

Is solvent UV-transparent
at compound's λmax?

Yes

Use Gravimetric Method

No

Is high throughput
required?

Yes

No

No

Use Spectroscopic Method

Yes

Click to download full resolution via product page

Decision workflow for selecting a solubility method.

Conclusion
While existing literature provides a qualitative starting point, the successful application of 2,6-
dichloro-3-nitropyridine in research and development necessitates precise, quantitative

solubility data. The experimental protocols and data organization framework provided in this

guide offer a systematic approach for researchers to determine and record the solubility profile
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of this compound in various common laboratory solvents, facilitating more efficient and

reproducible scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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